Cas no 99978-90-2 (Octanoic acid, 8-methoxy-6-oxo-, methyl ester)

• Product Name: Octanoic acid, 8-methoxy-6-oxo-, methyl ester
• CAS No: 99978-90-2
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 4387900
• Update Time: 2025-05-24

Octanoic acid, 8-methoxy-6-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 8-methoxy-6-oxo-, methyl ester

• Inchi： 1S/C10H18O4/c1-13-8-7-9(11)5-3-4-6-10(12)14-2/h3-8H2,1-2H3
• InChI Key： IUHDCPZSTJMEMO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCCC(=O)CCOC

Experimental Properties

• Density: 1.008±0.06 g/cm3(Predicted)
• Boiling Point: 282.2±20.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Octanoic acid, 8-methoxy-6-oxo-, methyl ester

Octanoic Acid, 8-Methoxy-6-Oxo-, Methyl Ester: A Comprehensive Overview

Octanoic acid, 8-methoxy-6-oxo-, methyl ester, with the CAS number 99978-90-2, is a specialized organic compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of octanoic acid, featuring a methoxy group at the 8th position and a ketone group at the 6th position, with a methyl ester functional group. Its unique structure endows it with distinctive chemical properties, making it valuable in fields such as pharmaceuticals, agrochemicals, and specialty chemicals.

The chemical structure of octanoic acid, 8-methoxy-6-oxo-, methyl ester is characterized by an eight-carbon chain with specific functional groups. The methoxy group (-OCH3) at the terminal position introduces electron-donating effects, which can influence the compound's reactivity and solubility. The ketone group (C=O) at the 6th position contributes to its ability to participate in various condensation reactions, while the methyl ester group enhances its stability and bioavailability in certain applications.

Recent studies have highlighted the potential of octanoic acid, 8-methoxy-6-oxo-, methyl ester in drug delivery systems due to its ability to form stable complexes with bioactive molecules. Researchers have explored its role as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and permeability. This compound has also shown promise in agricultural applications, particularly as a component in biopesticides, where its structural features enable targeted delivery of active ingredients to plant surfaces.

In terms of synthesis, octanoic acid, 8-methoxy-6-oxo-, methyl ester can be prepared through a variety of methods, including oxidation of suitable alcohols or alkenes followed by esterification. Advanced techniques such as enzymatic catalysis have been employed to improve reaction efficiency and reduce environmental impact. These methods align with current trends toward sustainable chemical manufacturing practices.

The compound's physical properties are also noteworthy. Its melting point and boiling point are influenced by the presence of polar functional groups, making it suitable for use in both liquid and solid formulations. Additionally, its solubility in organic solvents facilitates its incorporation into various formulations without compromising stability.

From an environmental perspective, the biodegradability of octanoic acid, 8-methoxy-6-oxo-, methyl ester has been studied extensively. Research indicates that under aerobic conditions, this compound undergoes microbial degradation efficiently, reducing its persistence in natural ecosystems. This characteristic is particularly important for applications where environmental impact is a concern.

In conclusion, octanoic acid, 8-methoxy-6-oxo-, methyl ester, with CAS number 99978-90-2, represents a versatile compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it an attractive candidate for innovative solutions in drug delivery, agriculture, and specialty chemicals. As research continues to uncover new potential uses for this compound, its role in advancing scientific and industrial frontiers is likely to expand further.